Cas no 648417-02-1 (1H-Indole-2-carbonitrile, 4,6-dichloro-)

• Product Name: 1H-Indole-2-carbonitrile, 4,6-dichloro-
• CAS No: 648417-02-1
• MF: C₉H₄Cl₂N₂
• MW: 211.047459602356
• CID: 415258
• PubChem ID: 71378507
• Update Time: 2025-04-19

1H-Indole-2-carbonitrile, 4,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carbonitrile, 4,6-dichloro-
• 4,6-dichloro-1H-indole-2-carbonitrile
• 648417-02-1
• SCHEMBL20505476
• DTXSID40801119

• Inchi： 1S/C9H4Cl2N2/c10-5-1-8(11)7-3-6(4-12)13-9(7)2-5/h1-3,13H
• InChI Key： XKHIUSDROWKNFR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1C=C(C#N)N2)Cl

Computed Properties

• Exact Mass: 209.9751535g/mol
• Monoisotopic Mass: 209.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.6Ų